5-Methyl-7-methoxypyrazolo[1,5-a]pyrimidine

• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 7-methoxy-5-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C8H9N3O/c1-6-5-8(12-2)11-7(10-6)3-4-9-11/h3-5H,1-2H3
• InChI Key: HOGRPHVNABBITM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=NN2C(=C1)OC

Description

5-Methyl-7-methoxypyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methanol (5 ml) was added to a suspension of 0.40 g of 60% sodium hydride in 10 ml of DMF. Then a solution of 1 g of 5-methyl-7-chloropyrazolo[1,5-a]pyrimidine in 5 ml of DMF was added dropwise thereinto at 0° C. and stirred at room temperature for 2 hours. The reaction mixture was poured into ice water and the crystals precipitated were collected by filtration and recrystallized from diethyl ether to provide 0.40 g of the title compound as colorless crystals. The structure and melting point of the compound obtained are shown in Table 1.